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Compound of Interest

Compound Name: N-Boc-Tris

Cat. No.: B176521

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides a comprehensive overview of the recommended disposal
procedures for N-Boc-Tris, a commonly used protective reagent in organic synthesis. While a
specific Safety Data Sheet (SDS) with detailed disposal instructions for N-Boc-Tris is not
readily available in the public domain, this document synthesizes information from analogous
compounds and general laboratory safety principles to offer a reliable operational plan.

Core Chemical Properties and Hazard Assessment

N-Boc-Tris, or tert-Butyl N-[2-hydroxy-1,1-bis(hydroxymethyl)-ethylJcarbamate, is a protected
derivative of tris(hydroxymethyl)aminomethane (Tris).[1] The presence of the tert-
butyloxycarbonyl (Boc) protecting group and multiple hydroxyl functionalities dictates its
handling and disposal as a non-halogenated organic chemical waste. It is crucial to prevent the
release of this compound into the environment.

A summary of key chemical and physical properties is provided in the table below:
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Property Value

CAS Number 146651-71-0[2][3]

Molecular Formula C9H19NO5[2][3]

Molecular Weight 221.25 g/mol [3]

Purity >95%][ 3]

Storage Room temperature or -20°C[3][4]

Step-by-Step Disposal Protocol

The proper disposal of N-Boc-Tris depends on its physical state (solid or liquid) and whether it
Is mixed with other substances. Under no circumstances should N-Boc-Tris or its solutions be
disposed of down the drain unless explicitly permitted by your institution's Environmental
Health and Safety (EHS) department.[5][6]

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure you are wearing the appropriate PPE:
« Nitrile gloves
o Safety glasses or goggles

e Alaboratory coat

Solid N-Boc-Tris Waste

o Collection: Carefully collect solid N-Boc-Tris, including any contaminated items such as
weighing paper, pipette tips, and gloves, in a dedicated and clearly labeled hazardous waste
container.

o Containerization: The container must be made of a material compatible with organic
chemicals, be securely sealed, and be in good condition.

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name "N-Boc-Tris". The approximate quantity should also be noted.
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» Storage: Store the sealed container in a designated chemical waste storage area, away from
incompatible materials.

» Disposal: Arrange for pickup and disposal through your institution's EHS department or a
licensed chemical waste disposal service.

Liquid N-Boc-Tris Waste (Solutions)

o Collection: Pour all solutions containing N-Boc-Tris into a designated, sealable container for
non-halogenated organic waste.

e Segregation: Do not mix N-Boc-Tris solutions with halogenated organic solvents or other
incompatible waste streams.[7]

o Containerization and Labeling: The liquid waste container must be appropriate for chemical
waste, kept securely sealed when not in use, and clearly labeled with "Hazardous Waste,"
the full chemical name "N-Boc-Tris," and the solvent(s) used. The concentration of N-Boc-
Tris should also be indicated.

o Storage and Disposal: Store the container in a designated chemical waste storage area and
arrange for its disposal through your institution's EHS program.

Spill Management

In the event of a spill:
o Ensure Proper Ventilation: Work in a well-ventilated area, such as a fume hood.

o Absorb the Spill: Use an inert absorbent material like vermiculite or sand to contain and
absorb the spill.

o Collect and Dispose: Carefully scoop the absorbed material into the designated hazardous
waste container for solid N-Boc-Tris waste.

o Decontaminate the Area: Clean the spill area with a suitable solvent or detergent and water.
All cleaning materials should be collected and disposed of as hazardous waste.

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of N-Boc-

Start: N-Boc-Tris Waste

Tris waste.
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Solid Liquid

Solid Waste Liquid Waste
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Caption: A flowchart outlining the proper disposal procedure for N-Boc-Tris waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific waste disposal policies and your local EHS regulations for detailed instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safe Disposal of N-Boc-Tris: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176521#n-boc-tris-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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